4-Chloro-2-[3-hydroxy-5-(hydroxymethyl)phenoxy]benzonitrile

• Molecular Formula: C14H10ClNO3
• Molecular Weight: 275.68 g/mol
• IUPAC Name: 4-chloro-2-[3-hydroxy-5-(hydroxymethyl)phenoxy]benzonitrile
• InChI: InChI=1S/C14H10ClNO3/c15-11-2-1-10(7-16)14(5-11)19-13-4-9(8-17)3-12(18)6-13/h1-6,17-18H,8H2
• InChI Key: IODXTGZKUJFJFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)OC2=CC(=CC(=C2)O)CO)C#N

Description

4-Chloro-2-[3-hydroxy-5-(hydroxymethyl)phenoxy]benzonitrile is a useful research compound. Its molecular formula is C14H10ClNO3 and its molecular weight is 275.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of cesium carbonate (11.62 g) in dry DMF (70 ml) was added 5-(hydroxymethyl)-1,3-benzenediol (5 g) followed by 4-chloro-2-fluorobenzonitrile (5 g). The mixture was then stirred and heated at 120° C. for 3 h. The cooled mixture was then poured into water (200 ml) and made acidic by the addition of 2M aqueous hydrochloric acid. The products were extracted into ethyl acetate (3×150 ml), and the combined extracts were washed with 10% aqueous potassium carbonate solution (100 ml). The organic extract was collected, dried (MgSO4) and concentrated to dryness. Diethyl ether was added to the residue and the mixture filtered. The filtrate was concentrated to dryness and the residue purified by chromatography (silica, 70% diethyl ether/isohexane) to afford, after trituration with diethyl ether, the sub-title compound (800 mg).